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Compound of Interest

Compound Name:
Calmodulin-dependent protein

kinase II (290-309)

Cat. No.: B13394396 Get Quote

This document provides immediate safety and logistical information for the proper disposal of

Calmodulin-dependent protein kinase II (290-309) (CaMKII (290-309)), a non-hazardous

peptide commonly used in research. The following procedures are designed to ensure the safe

and compliant disposal of this material in a laboratory setting.

Core Safety Information:

According to available Safety Data Sheets (SDS), Calmodulin-dependent protein kinase II
(290-309) is classified as a non-hazardous substance or mixture[1]. However, it is crucial to

consider any additional hazards posed by solvents, buffers, or other reagents mixed with the

peptide during experimental procedures.

Quantitative Data Summary
For ease of reference, the key quantitative properties of CaMKII (290-309) are summarized in

the table below.
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Property Value Source

Molecular Weight 2273.8 g/mol [2][3][4]

Purity ≥95% (HPLC) [3]

IC₅₀ for CaMKII Inhibition 52 nM [3][5]

IC₅₀ for CaMKII-dependent

phosphodiesterase activity
1.1 nM [3]

Solubility in Water 1 mg/ml [3]

Storage Temperature -20°C [4]

Disposal Protocols
The appropriate disposal method for CaMKII (290-309) waste depends on its physical state

(solid or liquid) and the nature of any associated chemical hazards.

Solid Waste Disposal (Lyophilized Powder and
Contaminated Labware)

Segregation: Collect non-hazardous solid waste contaminated with CaMKII (290-309), such

as unused lyophilized powder, pipette tips, microfuge tubes, and gloves, in a designated

waste container.

Containerization: Use a durable, leak-proof container, such as a designated laboratory waste

box or a sturdy cardboard box lined with a plastic bag[6][7].

Labeling: Clearly label the container as "Non-hazardous laboratory waste".

Final Disposal: Dispose of the sealed container in the regular solid waste stream, in

accordance with your institution's specific guidelines for non-hazardous lab waste[7].

Liquid Waste Disposal (Aqueous Solutions)
For aqueous solutions of CaMKII (290-309) that do not contain other hazardous chemicals:

Neutralization: If the solution is acidic or basic, neutralize it to a pH between 5 and 9[8][9].
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Drain Disposal: Following neutralization, the solution can typically be disposed of down the

sanitary sewer with copious amounts of water[9]. Always consult your local and institutional

regulations before drain disposal of any chemical waste.

Liquid Waste with Chemical Hazards
If the CaMKII (290-309) is dissolved in or mixed with hazardous solvents (e.g., organic

solvents, solutions containing heavy metals), the entire mixture must be treated as hazardous

waste.

Waste Segregation:

Halogenated vs. Non-halogenated: Do not mix halogenated and non-halogenated organic

solvents[8].

Acids and Bases: Keep acidic and basic waste streams separate[8].

Containerization: Use appropriate, sealed, and clearly labeled hazardous waste containers

provided by your institution's Environmental Health and Safety (EHS) department.

Labeling: The label must accurately reflect all chemical constituents of the waste.

Storage and Pickup: Store the hazardous waste in a designated satellite accumulation area

until it is collected by EHS for proper disposal.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of CaMKII

(290-309) waste.
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Start: CaMKII (290-309) Waste Generated

Is the waste solid (powder, contaminated labware)?

Collect in designated non-hazardous solid waste container.

Yes

Is the waste liquid?

No

Dispose as regular laboratory solid waste. Does the liquid contain hazardous chemicals (solvents, heavy metals, etc.)?

Aqueous solution without other hazards.

No

Collect in a labeled hazardous waste container.

Yes

Neutralize pH to 5-9.

Dispose down sanitary sewer with copious water (check local regulations).

Segregate based on chemical compatibility (e.g., halogenated vs. non-halogenated).

Arrange for pickup by Environmental Health & Safety (EHS).

Click to download full resolution via product page

Caption: Disposal workflow for CaMKII (290-309) waste.

Disclaimer: The information provided is based on general laboratory safety principles and

available data. Researchers must always consult and adhere to the specific disposal guidelines

and regulations of their institution and local authorities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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